Cas no 465514-63-0 (n-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propane-1,3-diamine)

• Product Name: n-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propane-1,3-diamine
• CAS No: 465514-63-0
• MF: C₉H₁₁ClF₃N₃
• MW: 253.6519510746
• CID: 930429
• PubChem ID: 2794563
• Update Time: 2025-04-19

n-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• n-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propane-1,3-diamine
• N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propane-1,3-diamine
• N~1~-[3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]PROPANE-1,3-DIAMINE
• N'-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]propane-1,3-diamine
• MFCD01569556
• SCHEMBL22809623
• SR-01000634504-1
• N1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propane-1,3-diamine, AldrichCPR
• N1-[3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]PROPANE-1,3-DIAMINE
• N-1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]propane-1,3-diamine
• N1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)propane-1,3-diamine
• DTXSID90383218
• VWZZHZKVXJMQHL-UHFFFAOYSA-N
• A827075
• N-[3-Chloro-5-(Trifluoromethyl)-2-Pyridinyl]-1,3-Propanediamine
• 465514-63-0
• AKOS000183712
• CCG-44685

• Inchi： 1S/C9H11ClF3N3/c10-7-4-6(9(11,12)13)5-16-8(7)15-3-1-2-14/h4-5H,1-3,14H2,(H,15,16)
• InChI Key： VWZZHZKVXJMQHL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NCCCN

Computed Properties

• Exact Mass: 253.05900
• Monoisotopic Mass: 253.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.376
• Melting Point: 60℃
• Boiling Point: 312.9°C at 760 mmHg
• Flash Point: 143°C
• Refractive Index: 1.526
• PSA: 50.94000
• LogP: 3.28780

n-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]propane-1,3-diamine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R34